2-[(3-Isobutoxybenzoyl)amino]benzamide

• Molecular Formula: C18H20N2O3
• Molecular Weight: 312.4 g/mol
• IUPAC Name: 2-[[3-(2-methylpropoxy)benzoyl]amino]benzamide
• InChI: InChI=1S/C18H20N2O3/c1-12(2)11-23-14-7-5-6-13(10-14)18(22)20-16-9-4-3-8-15(16)17(19)21/h3-10,12H,11H2,1-2H3,(H2,19,21)(H,20,22)
• InChI Key: AIHPXVJIFTUTON-UHFFFAOYSA-N
• SMILES: CC(C)COC1=CC=CC(=C1)C(=O)NC2=CC=CC=C2C(=O)N

Description

2-[(3-Isobutoxybenzoyl)amino]benzamide, also known as IBBA, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. IBBA is a derivative of benzamide and has been synthesized using various methods. In

Mechanism of Action

The mechanism of action of 2-[(3-Isobutoxybenzoyl)amino]benzamide is not fully understood, but it is believed to involve the binding of this compound to the surface grooves of proteins, resulting in a conformational change that enhances fluorescence. This compound has been shown to bind to various proteins, including bovine serum albumin and lysozyme.
Biochemical and Physiological Effects
This compound has been shown to have minimal toxicity and does not affect cell viability at concentrations used in scientific research. This compound has been shown to bind to proteins in a concentration-dependent manner, resulting in fluorescence enhancement. This compound has also been shown to be stable under physiological conditions, making it suitable for use in biological systems.

Advantages and Limitations for Lab Experiments

2-[(3-Isobutoxybenzoyl)amino]benzamide has several advantages for use in lab experiments, including its high sensitivity and specificity for detecting protein-protein interactions. This compound is also relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, this compound has some limitations, including its limited solubility in water, which can affect its ability to bind to proteins in aqueous environments.

Future Directions

There are several future directions for research on 2-[(3-Isobutoxybenzoyl)amino]benzamide, including exploring its potential applications in drug discovery and development. This compound could be used as a tool for identifying compounds that bind to specific proteins, which could be further developed into potential drug candidates. Additionally, this compound could be modified to improve its solubility and specificity for certain proteins, making it a more versatile tool for scientific research.

Synthesis Methods

2-[(3-Isobutoxybenzoyl)amino]benzamide can be synthesized using various methods, including the reaction of 3-isobutoxybenzoyl chloride with aniline in the presence of a base, such as triethylamine. The resulting product is then treated with acetic anhydride to obtain this compound. Another method involves the reaction of 3-isobutoxybenzoic acid with thionyl chloride to form 3-isobutoxybenzoyl chloride, which is then reacted with aniline to obtain this compound. The purity of this compound can be improved through recrystallization from a suitable solvent.

Scientific Research Applications

2-[(3-Isobutoxybenzoyl)amino]benzamide has been used in various scientific research applications, including as a fluorescent probe for detecting protein-protein interactions. This compound has been shown to bind to the surface grooves of proteins, resulting in a fluorescence enhancement. This property of this compound has been utilized in developing assays for detecting protein-protein interactions in vitro and in vivo.